Cas no 833459-94-2 (3,5-Heptanediol, 2,2,6-trimethyl-, (3R,5S)-rel-)

• Product Name: 3,5-Heptanediol, 2,2,6-trimethyl-, (3R,5S)-rel-
• CAS No: 833459-94-2
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 673037
• Update Time: 2024-02-03

3,5-Heptanediol, 2,2,6-trimethyl-, (3R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanediol, 2,2,6-trimethyl-, (3R,5S)-rel-

• Inchi： 1S/C10H22O2/c1-7(2)8(11)6-9(12)10(3,4)5/h7-9,11-12H,6H2,1-5H3/t8-,9+/m0/s1
• InChI Key： DQZKFEQVVOXVOH-DTWKUNHWSA-N
• SMILES： CC(C)(C)[C@H](O)C[C@H](O)C(C)C

Experimental Properties

• Density: 0.918±0.06 g/cm3(Predicted)
• Boiling Point: 242.1±8.0 °C(Predicted)
• pka: 14.88±0.20(Predicted)